molecular formula C9H17NO2Si B8396051 Ethyl 3-(trimethylsilyl)-2-cyanopropionate

Ethyl 3-(trimethylsilyl)-2-cyanopropionate

Cat. No.: B8396051
M. Wt: 199.32 g/mol
InChI Key: OZFGHZCHKLSWNV-UHFFFAOYSA-N
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Description

Ethyl 3-(trimethylsilyl)-2-cyanopropionate is a useful research compound. Its molecular formula is C9H17NO2Si and its molecular weight is 199.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H17NO2Si

Molecular Weight

199.32 g/mol

IUPAC Name

ethyl 2-cyano-3-trimethylsilylpropanoate

InChI

InChI=1S/C9H17NO2Si/c1-5-12-9(11)8(6-10)7-13(2,3)4/h8H,5,7H2,1-4H3

InChI Key

OZFGHZCHKLSWNV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C[Si](C)(C)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl cyanoacetate (5.34 g, 47.3 mmol) in dimethyl sulfoxide (DMSO, 20 ml) was added portionwise with sodium ethoxide (3.21 g, 47.2 mmol), and the mixture was stirred at room temperature for 4 hours with occasionally cooling the mixture on ice when temperature elevation was observed. The reaction mixture was put on an ice bath, and added dropwise with a solution of iodomethyltrimethylsilane (7.78 g, 36.4 mmol) in DMSO (5 ml), and the mixture was stirred at room temperature for 24 hours. The reaction mixture was added with saturated aqueous ammonium chloride, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and dried over anhydrous sodium sulfate, and the solvent was evaporated. The residue was purified by silica gel chromatography [hexane/ethyl acetate (49:1)] to obtain ethyl 3-(trimethylsilyl)-2-cyanopropionate (6.06 g, 65%) mentioned in the title as colorless oil.
Quantity
5.34 g
Type
reactant
Reaction Step One
Quantity
3.21 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
7.78 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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